Cas no 497830-16-7 (1H-Imidazole-1-aceticacid,alpha-methyl-,ethylester,(alphaS)-(9CI))

1H-Imidazole-1-aceticacid,alpha-methyl-,ethylester,(alphaS)-(9CI) structure
497830-16-7 structure
Product Name:1H-Imidazole-1-aceticacid,alpha-methyl-,ethylester,(alphaS)-(9CI)
CAS No:497830-16-7
MF:C8H12N2O2
MW:168.193081855774
CID:932804
PubChem ID:51898041
Update Time:2025-04-19

1H-Imidazole-1-aceticacid,alpha-methyl-,ethylester,(alphaS)-(9CI) Chemical and Physical Properties

Names and Identifiers

    • 1H-Imidazole-1-aceticacid,alpha-methyl-,ethylester,(alphaS)-(9CI)
    • 1H-Imidazole-1-aceticacid,α-methyl-,ethylester,(alphaS)-(9CI)
    • 2,2',4,4'-Tetrahydroxybenzil
    • 2,4,2',4'-Tetrahydroxy-benzil
    • 2,4,4'-Tetrahydroxybenzil
    • Benzil-based compound,32
    • lespedezol H1
    • 497830-16-7
    • Inchi: 1S/C8H12N2O2/c1-3-12-8(11)7(2)10-5-4-9-6-10/h4-7H,3H2,1-2H3/t7-/m0/s1
    • InChI Key: CYVJITQMDSKHKF-ZETCQYMHSA-N
    • SMILES: O(CC)C([C@H](C)N1C=NC=C1)=O

Computed Properties

  • Exact Mass: 168.09000
  • Monoisotopic Mass: 168.09
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 44.1A^2
  • XLogP3: 0.8

Experimental Properties

  • PSA: 44.12000
  • LogP: 1.00720
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